Cas no 41164-15-2 (1-Pentalenol, 1,2,3,3a,4,6a-hexahydro-, (1R,3aR,6aR)-rel-)

• Product Name: 1-Pentalenol, 1,2,3,3a,4,6a-hexahydro-, (1R,3aR,6aR)-rel-
• CAS No: 41164-15-2
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 6420513
• PubChem ID: 11018860
• Update Time: 2025-10-31

1-Pentalenol, 1,2,3,3a,4,6a-hexahydro-, (1R,3aR,6aR)-rel- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12446123
• rac-(1R,3aR,6aR)-1,2,3,3a,4,6a-hexahydropentalen-1-ol
• 41164-15-2
• EN300-39847352
• 1-Pentalenol, 1,2,3,3a,4,6a-hexahydro-, (1R,3aR,6aR)-rel-

• Inchi： 1S/C8H12O/c9-8-5-4-6-2-1-3-7(6)8/h1,3,6-9H,2,4-5H2/t6-,7-,8+/m0/s1
• InChI Key： LPILXVRHOMAVFE-BIIVOSGPSA-N
• SMILES： [C@H]1(O)[C@]2([H])[C@@]([H])(CC=C2)CC1

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 66-70 °C(Press: 3 Torr)
• pka: 14.93±0.20(Predicted)

Additional information on 1-Pentalenol, 1,2,3,3a,4,6a-hexahydro-, (1R,3aR,6aR)-rel-

Comprehensive Overview of 1-Pentalenol, 1,2,3,3a,4,6a-hexahydro-, (1R,3aR,6aR)-rel- (CAS No. 41164-15-2)

1-Pentalenol, 1,2,3,3a,4,6a-hexahydro-, (1R,3aR,6aR)-rel- is a unique organic compound with a complex stereochemical structure. Its CAS registry number, 41164-15-2, serves as a universal identifier in chemical databases and research literature. This compound belongs to the class of pentalenol derivatives, which are increasingly studied for their potential applications in pharmaceuticals, fragrances, and specialty chemicals. The (1R,3aR,6aR)-rel- configuration indicates its relative stereochemistry, a critical factor in determining its biological activity and interactions.

In recent years, the demand for stereospecific compounds like 1-Pentalenol has surged due to their role in asymmetric synthesis and drug development. Researchers are particularly interested in its hexahydro structure, which offers stability and versatility in chemical reactions. The compound's pentalenol core is structurally similar to certain terpenoids, making it a subject of interest in natural product synthesis and green chemistry initiatives.

From an industrial perspective, 1-Pentalenol, 1,2,3,3a,4,6a-hexahydro-, (1R,3aR,6aR)-rel- is often discussed in the context of chiral building blocks for pharmaceuticals. Its three-dimensional architecture allows for selective functionalization, a feature highly valued in the development of targeted therapies. Modern analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity and stereochemical integrity, addressing common questions about compound characterization in peer-reviewed studies.

Environmental and regulatory considerations also play a role in the compound's applications. As industries shift toward sustainable chemistry, the synthesis of 1-Pentalenol derivatives via catalytic methods has gained attention. Researchers are exploring biocatalytic routes and flow chemistry to optimize production efficiency while minimizing waste—a topic frequently searched in academic and industrial circles.

In summary, 1-Pentalenol, 1,2,3,3a,4,6a-hexahydro-, (1R,3aR,6aR)-rel- (CAS 41164-15-2) represents a fascinating intersection of stereochemistry, organic synthesis, and applied research. Its potential spans multiple disciplines, from medicinal chemistry to material science, aligning with contemporary trends in molecular design and innovation.